2-Nitro-5-(trifluoromethoxy)benzoic acid
Cat. No. B060611
Key on ui cas rn:
189359-65-7
M. Wt: 251.12 g/mol
InChI Key: GQEIKAXUKWLVPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][CH2:19][OH:20].[N+:1]([O-:2])(=[O:3])[c:4]1[c:5]([C:6](=[O:7])[OH:8])[cH:9][c:10]([O:13][C:14]([F:15])([F:16])[F:17])[cH:11][cH:12]1>>[NH2:1][c:4]1[c:5]([C:6](=[O:7])[OH:8])[cH:9][c:10]([O:13][C:14]([F:15])([F:16])[F:17])[cH:11][cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCO
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
O=C(O)c1cc(OC(F)(F)F)ccc1[N+](=O)[O-]
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Outcomes
Product
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Name
|
|
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Type
|
product
|
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Smiles
|
Nc1ccc(OC(F)(F)F)cc1C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
